1-[(2-methylcyclopropyl)carbonyl]-4-(phenylsulfonyl)piperazine

• IUPAC Name: [4-(benzenesulfonyl)piperazin-1-yl]-(2-methylcyclopropyl)methanone
• InChI: InChI=1S/C15H20N2O3S/c1-12-11-14(12)15(18)16-7-9-17(10-8-16)21(19,20)13-5-3-2-4-6-13/h2-6,12,14H,7-11H2,1H3
• InChI Key: SJCNQLYJGPWRSK-UHFFFAOYSA-N
• Canonical SMILES: CC1CC1C(=O)N2CCN(CC2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C15H20N2O3S
• Molecular Weight: 308.4 g/mol

Description

1-[(2-methylcyclopropyl)carbonyl]-4-(phenylsulfonyl)piperazine, commonly known as MCPIP, is a chemical compound that has gained attention in the scientific community for its potential use in research applications. MCPIP is a piperazine derivative that has been shown to have anti-inflammatory properties, making it a promising candidate for the treatment of various inflammatory diseases. In

Mechanism of Action

MCPIP exerts its anti-inflammatory effects by inhibiting the expression of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. MCPIP achieves this by targeting the mRNA of these cytokines and promoting their degradation. In addition, MCPIP has been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in the regulation of inflammation.
Biochemical and Physiological Effects:
MCPIP has been shown to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory properties, MCPIP has been shown to inhibit angiogenesis, the process by which new blood vessels are formed. MCPIP has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, MCPIP has been shown to have an effect on the immune system, promoting the differentiation of regulatory T cells and inhibiting the differentiation of Th17 cells.

Advantages and Limitations for Lab Experiments

One advantage of MCPIP is its specificity for pro-inflammatory cytokines, allowing for targeted inhibition of inflammation. In addition, MCPIP has been shown to have low toxicity in animal studies, making it a promising candidate for further research. However, one limitation of MCPIP is its limited solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on MCPIP. One area of interest is the development of MCPIP-based therapies for inflammatory diseases. In addition, further research is needed to fully understand the mechanism of action of MCPIP and its effects on the immune system. Finally, MCPIP has the potential to be used as a tool for gene regulation and as a therapeutic target for autoimmune diseases.

Scientific Research Applications

MCPIP has been studied extensively for its potential use in the treatment of various inflammatory diseases such as rheumatoid arthritis, multiple sclerosis, and inflammatory bowel disease. In addition, MCPIP has been shown to have anti-tumor properties, making it a promising candidate for cancer research. MCPIP has also been studied for its potential use in gene regulation and as a potential therapeutic target for autoimmune diseases.